Cas no 553-12-8 (Protoporphyrin-9)

• Product Name: Protoporphyrin-9
• CAS No: 553-12-8
• MF: C₃₄H₃₄N₄O₄
• MW: 562.65816
• MDL: MFCD00151109
• CID: 38285
• PubChem ID: 24278655
• Update Time: 2025-05-21

Protoporphyrin-9 Chemical and Physical Properties

Names and Identifiers

• Protoporphyrin IX
• ProtoporphyrinIXpurplepowder
• 3,3-(3,7,12,17-tetramethyl-8,13-divinylporphine-2,18-diyl)di(propionic acid)
• Protoporphyrin IX disodium salt
• Protoporphyrin
• 1,2-Propanediol
• Kammerer’s porphyrin
• 3,7,12,17-Tetramethyl-8,13-divinyl-2,18-porphinedipropionic acid
• NCGC00162303-01
• Spectrum4_000419
• ProtoporphyrinIX
• KBioSS_001780
• 3-[18-(2-carboxyethyl)-8,13-bis(ethenyl)-3,7,12,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoic acid
• KBio1_000074
• 3,7,12,17-tetramethyl-8,13-divinylporphyrin-2,18-dipropanoic acid
• CHEBI:15430
• 3,3'-(7,12-diethenyl-3,8,13,17-tetramethylporphyrin-2,18-diyl)dipropanoic acid
• KSFOVUSSGSKXFI-UHFFFAOYSA-N
• NSC-757839
• 7,12-diethenyl-3,8,13,17-tetramethylporphyrin-2,18-dipropanoic acid
• CHEMBL1325592
• CS-4849
• NSC-2632
• protoporphyrin IX [MeSH: protoporphyrin IX]
• HY-B1247
• Protoporpyrin IX
• SCHEMBL805850
• NCGC00015844-07
• NCGC00094273-01
• 3-[18-(2-carboxyethyl)-3,7,12,17-tetramethyl-8,13-divinyl-22,23-dihydroporphin-2-yl]propionic acid
• SR-01000763747-3
• SR-01000763747
• KBio2_001780
• NCGC00015844-05
• PROTOPORPHYRIN [WHO-DD]
• NCGC00015844-03
• SR-01000076084
• HMS500D16
• MLS001074731
• SR-01000076084-1
• CCG-39673
• 553-12-8
• NINDS_000074
• SCHEMBL14552654
• HMS1921F05
• HMS2271B12
• SPECTRUM1501111
• 3,3'-(3,7,12,17-tetramethyl-8,13-divinyl-21H,23H-porphine-2,18-diyl)-bis-propionic acid
• NSC 2632
• 3-[(1Z,4Z,9Z,15Z)-18-(2-carboxyethyl)-3,7,12,17-tetramethyl-8,13-divinyl-21,23-dihydroporphyrin-2-yl]propanoic acid
• NCGC00015844-01
• NSC2632
• 21H,23H-Porphine-2,18-dipropanoic acid, 7,12-diethenyl-3,8,13,17-tetramethyl-
• cid_4971
• SR-01000076084-4
• ppIX
• 3-[(1Z,4Z,9Z,15Z)-18-(2-Carboxy-ethyl)-3,7,12,17-tetramethyl-8,13-divinyl-porphyrin-2-yl]-propionic acid
• NCGC00015844-08
• 3,3'-(3,7,12,17-Tetramethyl-8,13-divinylporphine-2,18-diyl)di(propionic acid)
• 3-[18-(2-carboxyethyl)-3,8,13,17-tetramethyl-7,12-divinyl-21,23-dihydroporphyrin-2-yl]propanoic acid
• Protoporphyrin IX, >=95%
• CHEMBL1907972
• P 8293
• Kammerer's prophyrin
• 3,3'-(3,7,12,17-tetramethyl-8,13-divinylporphine-2,18-diyl)di
• DivK1c_000074
• Spectrum3_001440
• NSC757839
• SDCCGSBI-0050946.P004
• 3-[8,13-bis(ethenyl)-18-(3-hydroxy-3-oxopropyl)-3,7,12,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoic acid
• SBI-0050946.P003
• C02191
• 2,18-Porphinedipropionic acid, 3,8,13,17-tetramethyl-7,12-divinyl- (8CI)
• OXTIQTUKEUGAPP-UJJXFSCMSA-N
• NCGC00185010-01
• CHEMBL1618319
• KBio2_006916
• 2,18-Porphinedipropionic acid, 3,8,13,17-tetramethyl-7,12-divinyl-
• BDBM50523755
• C2K325S808
• C75594
• DTXSID4048353
• Ooporphyrin
• 3,3'-(3,7,12,17-tetramethyl-8,13-divinyl-21H,23H-porphine-2,18-diyl)-bis-propionate
• SR-01000076084-5
• SCHEMBL3287054
• Hem
• BSPBio_003180
• NCGC00094273-03
• BRD-K26813314-001-04-4
• NCGC00015844-04
• 1,3,5,8-TETRAMETHYL-2,4-DIVINYLPORPHINE-6,7-DIPROPIONATE
• 2, 3,8,13,17-tetramethyl-7,12-divinyl-
• KBio3_002400
• protoporphyrin ix containing fe
• A870226
• KBioGR_000718
• SCHEMBL25719
• AS-17461
• NCGC00261658-01
• AB00052204_02
• Pharmakon1600-01501111
• H2ppIX
• Q619815
• UNII-C2K325S808
• Spectrum5_001303
• 3,3'-(3,8,13,17-tetramethyl-7,12-divinylporphyrin-2,18-diyl)dipropionic acid
• EU-0100973
• KBio2_004348
• CHEMBL1907974
• CHEMBL4463327
• 21H,23H-Porphine-2,18-dipropanoic acid,7,12-diethenyl-3,8,13,17-tetramethyl-
• SMR000127405
• Protoporphyrin IX disodium
• AKOS027320494
• HMS3263C07
• BDBM51757
• SDCCGMLS-0066712.P001
• CHEMBL267548
• 21H,18-dipropanoic acid, 7,12-diethenyl-3,8,13,17-tetramethyl-
• Spectrum2_001016
• DB02285
• NCGC00094273-02
• Tox21_500973
• Porphyrinogen IX
• NCGC00015844-12
• FEDYMSUPMFCVOD-UHFFFAOYSA-N
• FT-0696783
• Spectrum_001300
• Lopac0_000973
• protoporphyrin-'IX'
• EINECS 209-033-7
• PROTOPORPHYRIN IX [MI]
• SPBio_001171
• Kammerer's porphyrin
• NCGC00015844-02
• LP00973
• IDI1_000074
• KSFOVUSSGSKXFI-UJJXFSCMSA-N
• BRD-K26813314-001-08-5
• ZCFFYALKHPIRKJ-UHFFFAOYSA-N
• Protoporphyrin-9

• MDL： MFCD00151109
• Inchi： InChI=1S/C34H34N4O4/c1-7-21-17(3)25-13-26-19(5)23(9-11-33(39)40)31(37-26)16-32-24(10-12-34(41)42)20(6)28(38-32)15-30-22(8-2)18(4)27(36-30)14-29(21)35-25/h7-8,13-16,35,38H,1-2,9-12H2,3-6H3,(H,39,40)(H,41,42)
• InChI Key： KSFOVUSSGSKXFI-UJJXFSCMSA-N
• SMILES： O=C(O)CCC1=C2/C=C3C(CCC(O)=O)=C(C)C(/C=C(N/4)/C(C)=C(C=C)C4=C\C5=N/C(C(C=C)=C5C)=C\C(N2)=C1C)=N/3

Computed Properties

• Exact Mass: 562.25800
• Monoisotopic Mass: 562.258
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 42
• Rotatable Bond Count: 8
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 1001
• XLogP3: 4.6
• Topological Polar Surface Area: 132A^2

Experimental Properties

• Color/Form: Brownish yellow prismatic crystals. Sensitive to light and air.
• Density: 1.1829 (rough estimate)
• Melting Point: No data available
• Boiling Point: 629.06°C (rough estimate)
• Flash Point: 632.4±34.3 °C
• Refractive Index: 1.6000 (estimate)
• Solubility: In vitro: DMSO solubility 5 mg/ml (8.89 mm; need ultrasonic)
• PSA: 130.90000
• LogP: 4.04060
• Merck: 13,7990
• Sensitiveness: light sensitive
• Solubility: It is easily soluble in chloroform, glacial acetic acid, ethanol containing hydrochloric acid, ether containing glacial acetic acid and hydrochloric acid, and slightly soluble in dilute base, aniline and pyridine.

Protoporphyrin-9 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：8-10-23
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrapyrroles and derivatives Porphyrins

Additional information on Protoporphyrin-9

Protoporphyrin-9: A Comprehensive Overview

Protoporphyrin-9 (CAS No. 553-12-8) is a key intermediate in the biosynthesis of heme, a vital component of hemoglobin and other oxygen-carrying proteins. This compound, also known as protoporphyrin IX, plays a critical role in cellular respiration and energy production. Recent studies have highlighted its significance in various biological processes, including photosynthesis in plants and the regulation of cellular iron metabolism.

The chemical structure of protoporphyrin-9 consists of a porphyrin ring system with four pyrrole units linked by methine bridges, forming a macrocyclic structure. This unique arrangement allows it to coordinate with metal ions, particularly iron, to form heme. The compound is highly fluorescent, making it an attractive candidate for use in fluorescence-based assays and imaging techniques.

Recent advancements in fluorescence microscopy have enabled researchers to visualize protoporphyrin IX accumulation in cells under specific conditions, such as iron deficiency or oxidative stress. This has provided new insights into its role in cellular signaling and disease pathogenesis. For instance, studies have shown that elevated levels of protoporphyrin IX are associated with conditions like porphyria, where disturbances in heme synthesis lead to toxic accumulation of porphyrins.

In the field of photodynamic therapy (PDT), protoporphyrin IX has emerged as a promising photosensitizer due to its ability to generate reactive oxygen species (ROS) upon light activation. This property makes it effective in targeting cancer cells and other pathological tissues. Researchers are actively exploring ways to enhance its photodynamic activity through chemical modifications and targeted delivery systems.

The synthesis of protoporphyrin IX has been optimized over the years, with methods ranging from biological extraction to chemical synthesis. Recent innovations include the use of recombinant enzymes and metabolic engineering to produce this compound at scale for both research and therapeutic applications.

Moreover, protoporphyrin IX has found applications in environmental monitoring and sensing technologies due to its sensitivity to environmental factors such as pH and metal ions. Its ability to fluoresce when bound to specific metals has led to its use in detecting heavy metal contamination in water systems.

Recent collaborative efforts between biologists and chemists have uncovered novel functions of protoporphyrin IX in plant biology, particularly in light-harvesting complexes and stress responses. These findings underscore the versatility of this compound across different biological systems.

In conclusion, protoporphyrin IX (CAS No. 553-12-8) is a multifaceted molecule with significant implications in biology, medicine, and environmental science. Its unique properties continue to inspire innovative research directions, ensuring its relevance in both academic and industrial settings for years to come.